Cas no 107352-30-7 (Tenacissoside A)

• Product Name: Tenacissoside A
• CAS No: 107352-30-7
• MF: C₄₈H₇₄O₁₉
• MW: 955.089777469635
• CID: 4732172
• PubChem ID: 102186880
• Update Time: 2025-10-31

Tenacissoside A Chemical and Physical Properties

Names and Identifiers

• Tenacissoside A
• Pregnan-20-one, 12-(acetyloxy)-8,14-epoxy-3-[(O-β-D-glucopyranosyl-(1→4)-O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl)oxy]-11-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3β,5α,11α,12β,14β,17α)-
• 107352-30-7
• [(1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-[(2R,4R,5R,6R)-5-[(2S,3R,4S,5R,6R)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] (E)-2-methylbut-2-enoate
• ((1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-((2R,4R,5R,6R)-5-((2S,3R,4S,5R,6R)-3-hydroxy-4-methoxy-6-methyl-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-4-methoxy-6-methyloxan-2-yl)oxy-7,11-dimethyl-2-oxapentacyclo(8.8.0.01,3.03,7.011,16)octadecan-9-yl) (E)-2-methylbut-2-enoate

• Inchi： 1S/C48H74O19/c1-11-21(2)42(56)64-39-40-45(7)15-13-27(18-26(45)12-16-47(40)48(67-47)17-14-28(22(3)50)46(48,8)41(39)61-25(6)51)62-31-19-29(57-9)36(23(4)59-31)65-44-35(55)38(58-10)37(24(5)60-44)66-43-34(54)33(53)32(52)30(20-49)63-43/h11,23-24,26-41,43-44,49,52-55H,12-20H2,1-10H3/b21-11+/t23-,24-,26+,27+,28+,29-,30-,31+,32-,33+,34-,35-,36-,37-,38+,39+,40-,41-,43+,44+,45+,46+,47+,48-/m1/s1
• InChI Key： WMJWIWLMIOMCKV-ZBEWABELSA-N
• SMILES： C[C@@]12[C@@H](CC[C@]31O[C@@]13CC[C@@]3([H])C[C@@H](O[C@]4([H])O[C@H](C)[C@@H](O[C@]5([H])O[C@H](C)[C@@H](O[C@@]6([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O6)O)[C@@H](OC)[C@H]5O)[C@H](OC)C4)CC[C@]3(C)[C@@]1([H])[C@H](OC(=O)/C(/C)=C/C)[C@H]2OC(=O)C)C(=O)C

Computed Properties

• Exact Mass: 954.48243013g/mol
• Monoisotopic Mass: 954.48243013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 15
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.037
• Topological Polar Surface Area: 257Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Tenacissoside A

Comprehensive Overview of Tenacissoside A (CAS No. 107352-30-7): Properties, Applications, and Research Insights

Tenacissoside A (CAS No. 107352-30-7) is a bioactive compound derived from the medicinal plant Marsdenia tenacissima, traditionally used in Chinese herbal medicine. This steroidal glycoside has garnered significant attention in recent years due to its potential therapeutic properties, particularly in oncology and immunomodulation. Researchers have identified Tenacissoside A as a promising candidate for drug development, with studies highlighting its anti-tumor, anti-inflammatory, and antioxidant effects.

The molecular structure of Tenacissoside A features a unique combination of steroidal aglycone and sugar moieties, contributing to its biological activity. With a molecular formula of C₄₂H₆₈O₁₃ and a molecular weight of 780.98 g/mol, this compound exhibits remarkable stability under physiological conditions. The growing interest in natural product-derived therapeutics has positioned Tenacissoside A as a subject of intense pharmacological investigation, especially in the context of cancer research and immune system regulation.

Recent studies have explored the mechanism of action of Tenacissoside A, revealing its ability to modulate key signaling pathways such as NF-κB and MAPK. These findings align with current trends in precision medicine and targeted therapy, addressing common patient concerns about treatment efficacy and side effects. The compound's potential to enhance chemotherapy sensitivity while reducing toxicity has become a particularly hot topic in oncological research circles.

From a pharmaceutical perspective, Tenacissoside A extraction and purification present interesting challenges. Advanced techniques like high-performance liquid chromatography (HPLC) and preparative chromatography are typically employed to obtain high-purity samples for research purposes. The compound's solubility profile (slightly soluble in water, soluble in organic solvents) influences its formulation strategies, a crucial consideration for drug delivery system development.

The safety profile of Tenacissoside A has been evaluated in preclinical studies, showing favorable results at therapeutic doses. This aspect addresses frequent queries about natural medicine safety and herb-drug interactions, particularly important for patients considering integrative treatment approaches. Current research is focusing on establishing standardized dosing protocols and investigating potential synergies with conventional medications.

In the context of traditional Chinese medicine modernization, Tenacissoside A represents an excellent example of how ancient remedies can inform contemporary drug discovery. Its inclusion in pharmacological studies reflects the growing acceptance of evidence-based herbal medicine in mainstream healthcare. Researchers are particularly interested in how this compound compares to synthetic alternatives in terms of bioavailability and therapeutic index.

Quality control remains a critical aspect of Tenacissoside A research and application. Analytical methods such as LC-MS and NMR spectroscopy are essential for verifying compound purity and structure. These techniques address common concerns about supplement authenticity and standardization in the natural products market, topics that frequently appear in consumer health searches.

The commercial availability of Tenacissoside A primarily serves research institutions and pharmaceutical developers. Current market trends show increasing demand for high-purity reference standards, driven by expanding investigations into its pharmacological potential. This aligns with broader industry movements toward plant-derived active pharmaceutical ingredients and green chemistry approaches.

Future research directions for Tenacissoside A include detailed pharmacokinetic studies, clinical trial development, and exploration of structural analogs. These investigations respond to key questions about translational medicine and bench-to-bedside progression that dominate current scientific discourse. The compound's multifaceted biological activities suggest potential applications beyond its currently studied indications.

From an environmental perspective, sustainable sourcing of Marsdenia tenacissima for Tenacissoside A production has gained attention. This addresses growing consumer interest in ethical sourcing and biodiversity conservation within the natural products industry. Cultivation techniques and plant biotechnology approaches are being explored to ensure consistent supply without compromising ecological balance.

In summary, Tenacissoside A (CAS No. 107352-30-7) represents a fascinating intersection of traditional medicine and modern pharmacology. Its diverse biological activities and relatively safe profile make it a compelling subject for continued research, particularly in areas addressing current healthcare challenges like cancer treatment resistance and chronic inflammation management. As scientific understanding of this compound deepens, its potential contributions to therapeutic development continue to expand.